Cas no 130061-28-8 (Perindoprilat lactam B)

• Product Name: Perindoprilat lactam B
• CAS No: 130061-28-8
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 839688
• PubChem ID: 59253360
• Update Time: 2025-07-12

Perindoprilat lactam B Chemical and Physical Properties

Names and Identifiers

• Perindoprilat lactam B
• PERINDOPRIL EP IMPURITY D
• Perindoprilat Lactam
• (2S)-2-[(3S,5aS,9aS,10aR)-3-methyl-1,4-dioxo-5a,6,7,8,9,9a,10,10a-octahydro-3H-pyrazino[1,2-a]indol-2-yl]pentanoic acid
• Perindopril Related Compound D
• (αS,3S,5aS,9aS,10aR)-Decahydro-3-methyl-1,4-dioxo-α-propylpyrazino[1,2-a]indole-2(1H)-acetic acid
• (S)-2-{(3S,5aS,9aS,10aR)-3-Methyl-1,4-dioxodecahydropyrazino[1,2-a]indol-2(1H)-yl}pentanoic acid
• (alphaS,3S,5aS,9aS,10aR)-Decahydro-3-methyl-1,4-dioxo-alpha-propylpyrazino[1,2-a]indole-2(1H)-acetic acid
• Perindopril IMpurity D
• Perindopril Impurity 2
• 10aR-Perindoprilat Diketopiperazine
• Perindopril IMpurity-D (EP) (USP RC D)
• (2S)-2-[(3S,5aS,9aS,10aR)-3-Methyl-1,4-dioxodecahydropyrazino[1,2-a]indol-2(1H)-yl]pentanoic acid
• DTXSID50156329
• Perindopril tert-butylamine impurity D
• PYRAZINO(1,2-A)INDOLE-2(1H)-ACETIC ACID, DECAHYDRO-3-METHYL-1,4-DIOXO-.ALPHA.-PROPYL-, (.ALPHA.S,3S,5AS,9AS,10AR)-
• PERINDOPRIL TERT-BUTYLAMINE IMPURITY D (EP IMPURITY)
• J-005742
• Perindopril tert-butylamine impurity D [EP]
• Pyrazino(1,2-a)indole-2(1H)-acetic acid, decahydro-3-methyl-1,4-dioxo-alpha-propyl-, (alphaS,3S,5aS,9aS,10aR)-
• SCHEMBL3152044
• (2S)-2-((3S,5aS,9aS,10aR)-3-Methyl-1,4-dioxodecahydropyrazino(1,2-a)indol-2(1H)-yl)pentanoic acid
• PERINDOPRIL TERT-BUTYLAMINE IMPURITY D [EP IMPURITY]
• (2S)-2-[(3S,5aS,9aS,10aR)-3-Methyl-1,4-dioxodecahydropyrazino[1,2-a]-indol-2(1H)-yl]pentanoic Acid
• DTXCID5078820
• Q27278721
• G458O7KI2W
• 130061-28-8
• UNII-G458O7KI2W
• (S)-2-((3S,5AS,9AS,10AR)-3-METHYL-1,4-DIOXODECAHYDROPYRAZINO[1,2-A]INDOL-2(1H)-YL)PENTANOIC ACID (PERINDOPRIL IMPURITY)
• G83499

• Inchi： 1S/C17H26N2O4/c1-3-6-13(17(22)23)18-10(2)15(20)19-12-8-5-4-7-11(12)9-14(19)16(18)21/h10-14H,3-9H2,1-2H3,(H,22,23)/t10-,11-,12-,13-,14+/m0/s1
• InChI Key： GBVXUKWRYVJUFG-HTVCTNPSSA-N
• SMILES： O=C1[C@H]2C[C@@H]3CCCC[C@@H]3N2C([C@H](C)N1[C@H](C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 322.18900
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >182°C (dec.)
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),
• PSA: 77.92000
• LogP: 1.50590

Perindoprilat lactam B Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives